Cas no 1105228-36-1 (2-{8-bromo-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methylphenyl)methyl]acetamide)

• Product Name: 2-{8-bromo-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methylphenyl)methyl]acetamide
• CAS No: 1105228-36-1
• MF: C₂₀H₁₇BrN₄O₂
• MW: 425.278583288193
• CID: 5386694
• Update Time: 2025-11-01

2-{8-bromo-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-4,5-dihydro-N-[(4-methylphenyl)methyl]-4-oxo-3H-pyrimido[5,4-b]indole-3-acetamide
• 2-{8-bromo-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methylphenyl)methyl]acetamide

• Inchi： 1S/C20H17BrN4O2/c1-12-2-4-13(5-3-12)9-22-17(26)10-25-11-23-18-15-8-14(21)6-7-16(15)24-19(18)20(25)27/h2-8,11,24H,9-10H2,1H3,(H,22,26)
• InChI Key： SMCSWYXXGHBPEF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Br)C=C2)C2N=CN(CC(NCC3=CC=C(C)C=C3)=O)C(=O)C1=2

Experimental Properties

• Density: 1.56±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.71±0.20(Predicted)

Additional information on 2-{8-bromo-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methylphenyl)methyl]acetamide

2-{8-Bromo-4-Oxo-3H,4H,5H-Pyrimido[5,4-b]Indol-3-Yl}-N-[(4-Methylphenyl)Methyl]Acetamide: A Comprehensive Overview

The compound with CAS No. 1105228-36-1, named 2-{8-bromo-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methylphenyl)methyl]acetamide, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule belongs to the class of pyrimidoindole derivatives, which are known for their diverse biological activities. The pyrimido[5,4-b]indole core is a key structural element that contributes to its pharmacological properties.

Recent studies have highlighted the importance of brominated pyrimidoindole derivatives in targeting various disease pathways. The presence of the bromine atom at position 8 introduces electronic and steric effects that can enhance the molecule's binding affinity to specific receptors or enzymes. This modification is particularly significant in drug design as it can improve the compound's selectivity and efficacy. For instance, research has shown that bromination can influence the antiproliferative activity of such compounds against cancer cell lines.

The acetamide group attached to the pyrimidoindole core further modulates the physicochemical properties of the molecule. Acetamide functionalities are commonly used in drug design to enhance solubility and bioavailability. In this case, the acetamide group is linked to a (4-methylphenyl)methyl substituent, which introduces additional hydrophobicity and potentially improves membrane permeability. This feature is crucial for ensuring that the compound can effectively reach its target site within the body.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that pyrimidoindole derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. For example, some analogs have shown potent activity against protein kinase targets, which are often overexpressed in various malignancies. The bromine substitution at position 8 may further enhance this inhibitory effect by creating a more favorable environment for binding interactions.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory properties. The pyrimidoindole scaffold is known to modulate inflammatory pathways by interacting with cytokines and other immune-related molecules. The combination of this scaffold with the acetamide group may synergistically enhance its anti-inflammatory effects, making it a candidate for treating chronic inflammatory diseases such as arthritis or neuroinflammation.

The synthesis of 2-{8-bromo-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methylphenyl)methyl]acetamide involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical testing. These advancements in synthetic methodology have been instrumental in advancing the drug development pipeline for this compound.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These analyses are critical for ensuring consistency in preclinical studies and regulatory submissions.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of this compound at the molecular level. Understanding how it interacts with its target proteins will provide valuable insights into its therapeutic potential and guide further optimization efforts. Additionally, studies are underway to evaluate its pharmacokinetic profile in animal models, which will inform dosage regimens for future clinical trials.

In conclusion, 2-{8-bromo-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-3-yl}-N-[(4-methylphenyl)methyl]acetamide represents a compelling candidate for drug development due to its unique structure and diverse biological activities. As research continues to uncover its full potential, this compound holds promise for addressing unmet medical needs in oncology and inflammation.